Cas no 947770-80-1 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran is a dibenzofuran-based boronic ester compound widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage, and excellent reactivity with aryl halides, enabling efficient C-C bond formation. The tetramethyl dioxaborolane moiety enhances solubility in common organic solvents, improving reaction homogeneity. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex aromatic frameworks. Its robust performance in palladium-catalyzed reactions makes it a preferred intermediate for synthesizing advanced organic materials and bioactive molecules.

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran structure

947770-80-1 structure

Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran

CAS No:947770-80-1

MF:C₁₈H₁₉BO₃

MW:294.152665376663

MDL:MFCD18374015

CID:2121199

PubChem ID:66545392

Update Time:2025-05-28

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran Chemical and Physical Properties

Names and Identifiers

- 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran
- 2-dibenzofuran-2-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(Dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- GDWJKTGSLLXSHE-UHFFFAOYSA-N
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzo[b,d]furan
- DA-00321
- 2-(Dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 2-(Dibenzofuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; Dibenzofuran-2-ylboronic acid pinacol ester
- 4,4,5,5-tetramethyl-2-{8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl}-1,3,2-dioxaborolane
- EN300-1706222
- MFCD18374015
- SCHEMBL2037575
- W16082
- Z1336745197
- AKOS015995541
- WS-00152
- 947770-80-1
- DTXSID00735183
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran
- MDL： MFCD18374015
- Inchi： 1S/C18H19BO3/c1-17(2)18(3,4)22-19(21-17)12-9-10-16-14(11-12)13-7-5-6-8-15(13)20-16/h5-11H,1-4H3
- InChI Key： GDWJKTGSLLXSHE-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC3=C(C4C=CC=CC=4O3)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 294.1427246g/mol
Monoisotopic Mass: 294.1427246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.6

Experimental Properties

Density: 1.15
PSA: 31.60000
LogP: 3.88520

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)Dibenzofuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T302805-500mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzofuran	947770-80-1		500mg	$207.00	2023-05-17
TRC	T302805-1g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzofuran	947770-80-1		1g	$ 320.00	2022-06-02
TRC	T302805-5g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzofuran	947770-80-1		5g	$1642.00	2023-05-17
Chemenu	CM430510-100mg	2-(dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	947770-80-1	95%+	100mg	$139	2022-09-28
Chemenu	CM430510-250mg	2-(dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	947770-80-1	95%+	250mg	$233	2022-09-28
Chemenu	CM430510-1g	2-(dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	947770-80-1	95%+	1g	$***	2023-05-29
Chemenu	CM430510-5g	2-(dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	947770-80-1	95%+	5g	$1364	2022-09-28
eNovation Chemicals LLC	Y1015327-100mg	2-(dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	947770-80-1	95%	100mg	$200	2024-06-06
eNovation Chemicals LLC	Y1015327-250mg	2-(dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	947770-80-1	95%	250mg	$320	2024-06-06
eNovation Chemicals LLC	Y1015327-1g	2-(dibenzo[b,d]furan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	947770-80-1	95%	1g	$620	2024-06-06